N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(2,5-dimethylpyrazol-3-yl)butanamide
• InChI: InChI=1S/C15H19N3O3S/c1-12-11-14(18(2)17-12)16-15(19)9-6-10-22(20,21)13-7-4-3-5-8-13/h3-5,7-8,11H,6,9-10H2,1-2H3,(H,16,19)
• InChI Key: BGKGYMIBLZDNNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CCCS(=O)(=O)C2=CC=CC=C2)C
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(phenylsulfonyl)butanamide, also known as DMPB, is a chemical compound with potential applications in scientific research. It is a member of the class of pyrazoles and has been synthesized using various methods.

Scientific Research Applications

Synthesis of Pyrazole Heterocycles

Pyrazole derivatives, including compounds with structures similar to N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(phenylsulfonyl)butanamide, play a crucial role in medicinal chemistry due to their wide range of biological activities. These activities include anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties. The synthesis of pyrazole heterocycles often involves condensation followed by cyclization, utilizing reagents such as phosphorus oxychloride (POCl3), dimethyl formamide, acetamide, and hydrazine. These methods provide valuable strategies for creating bioactive heterocyclic systems, offering insights into the design of new biological agents (Dar & Shamsuzzaman, 2015).

Sulfonamide Inhibitors

The sulfonamide moiety, present in this compound, is significant in the synthesis of synthetic bacteriostatic antibiotics. These compounds have been explored for their therapeutic potential against various bacterial infections and other conditions like cancer, glaucoma, and inflammation. Sulfonamides serve as crucial components in drugs such as diuretics, carbonic anhydrase inhibitors, antiepileptics, and antiviral HIV protease inhibitors, highlighting the importance of the sulfonamide class in drug development and offering a pathway for creating new drug candidates (Gulcin & Taslimi, 2018).

Bioactive Pyrazoline Derivatives

Pyrazoline derivatives are known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. The synthesis of these compounds has been facilitated by various methods, demonstrating the therapeutic potential of pyrazoline derivatives. These compounds act on a wide range of biological targets, such as cannabinoid CB1 receptors, antiepileptic, antitrypanosomal, antiviral activity, and more, making them a rich source for new therapeutic agents (Shaaban, Mayhoub, & Farag, 2012).